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Compound of Interest

Compound Name: 2-Propenal, 3-amino-2-chloro-

CAS No.: 221615-73-2

Cat. No.: B571138

Get Quote

Part 1: Executive Summary (Immediate Action)
Do not dispose of 3-amino-2-chloro-2-propenal down the drain.

This compound is a functionalized acrolein derivative. While the amino group provides some

resonance stabilization compared to bare acrolein, it remains a potent electrophile (Michael

acceptor) and a lachrymator. It poses significant risks of aquatic toxicity and uncontrolled

polymerization if mixed with incompatible waste streams.

Core Disposal Directive:

Classification: High-Hazard Halogenated Organic Waste.

Primary Hazard: Toxicity (Oral/Inhalation/Dermal) and Skin Sensitization.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Segregation:Strictly segregate from acids and oxidizers. Acidic conditions can hydrolyze the

amine, releasing highly unstable and volatile chlorinated aldehyde species.
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Part 2: Scientific Context & Hazard Profile[3][4][5]
To ensure safety, one must understand the causality of the hazard. This compound is not

merely "toxic"; it is a reactive intermediate designed to bond with biological targets.

The Mechanism of Toxicity (The "Why")
The chemical structure (

) contains an

-unsaturated aldehyde moiety.[1][2][3][4]

Michael Addition: The alkene double bond is electron-deficient. It reacts irreversibly with

nucleophiles, such as the thiol (

) groups in proteins and glutathione. This causes rapid depletion of cellular antioxidants and
direct tissue damage (alkylation).

Resonance & Hydrolysis: The amino group donates electron density, making the solid

relatively stable under neutral conditions. However, contact with strong acids disrupts this

resonance, potentially releasing 2-chloroacrolein, a volatile and explosive lachrymator.[1]
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Property Value / Characteristic Operational Implication

CAS Number 1616-16-6
Use for waste manifesting.[1]

[2]

Physical State Solid (typically crystalline)
Dust control is critical during

weighing/transfer.[1][2]

Solubility
Soluble in polar organic

solvents (DMSO, Methanol)

Do not use aqueous waste

streams (hydrolysis risk).[1][2]

Reactivity Electrophilic; Polymerizable

Avoid storing in waste

containers with strong

nucleophiles (bases).[1][2]

Flash Point >100°C (Predicted)

Combustible, but not a primary

flammability hazard (D001).[1]

[2]

Part 3: Step-by-Step Disposal Protocol
Waste Segregation Logic
Correct segregation is the single most critical step to prevent "drum reactions" (uncontrolled

exotherms in waste storage).
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Waste: 3-Amino-2-Chloro-2-Propenal

Is it Solid or in Solution?

Solid Reagent Solution (Mother Liquor)

Solid Toxic Waste Bin
(Double Bagged) Identify Solvent

Halogenated Solvent
(DCM, Chloroform)

If Cl/Br present

Non-Halogenated
(Methanol, DMSO)

If no halogens

Halogenated Organic Waste
(Stream C)

Non-Halogenated Organic Waste
(Stream A)

CRITICAL: NO ACIDS
(Prevents Hydrolysis)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-amino-2-chloro-2-propenal waste. Note the critical

restriction on acidic coproducts.

Packaging and Labeling
For Solid Waste (Pure Substance):
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Primary Containment: Place the solid in a screw-top glass vial or high-density polyethylene

(HDPE) jar. Do not use metal containers (corrosion risk).

Secondary Containment: Place the primary container inside a heavy-duty clear plastic zip-

bag.

Labeling: Affix a yellow hazardous waste label.

Constituents: "3-Amino-2-chloro-2-propenal"[1][2]

Hazard Checkboxes: Toxic, Irritant.[5][6][7][8][9][10][11]

Note: "Halogenated - Do Not Mix with Acids."

For Liquid Waste (Reaction Mixtures):

Container: Use an HDPE waste carboy or safety-coated glass bottle.

Headspace: Leave at least 10% headspace to accommodate potential off-gassing or thermal

expansion.

Compatibility Check: Ensure no oxidizing agents (e.g., hydrogen peroxide, nitric acid) are

present in the waste stream. If oxidizers were used, quench them (e.g., with sodium

thiosulfate) and verify with test strips before adding the aldehyde waste.

Glassware Decontamination (The "Quench" Step)
Researchers often ask how to clean the flask. Do not simply wash with water (hydrolysis risk).

Rinse: Rinse glassware with a small volume of acetone or methanol. Collect this rinse as

hazardous waste (see 3.2).

Deactivation (Optional but Recommended for Trace Residue):

Prepare a 5% aqueous solution of Sodium Bisulfite (

).
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Soak the glassware for 30 minutes. The bisulfite attacks the aldehyde and the double

bond, forming a water-soluble sulfonate adduct that is significantly less toxic.

Warning: This reaction is exothermic. Do not use this for bulk disposal, only for cleaning

trace residues.

Part 4: Spill Contingency Plan
In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

exposure.

Spill Detected 1. Evacuate & Ventilate
(Lachrymator Risk)

2. Don PPE
(Resp. Protection + 
Double Nitrile/Butyl)

3. Containment
Use Absorbent Pads
(Do NOT use water)

4. Collection
Scoop into Jar

Label as Haz Waste

5. Decon Surface
Soap & Water Wash

Click to download full resolution via product page

Figure 2: Sequential workflow for managing spills of chlorinated acrolein derivatives.

Part 5: Regulatory & Logistics Data
When manifesting this waste for the hauler, use the following codes. While this specific CAS is

not always explicitly P-listed (like Acrolein P003), it must be treated with equivalent caution due

to the functional similarity.
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Regulatory Body Classification Code / Designation

RCRA (USA) Characteristic Waste

D003 (Reactive - if unstable) or

F-List (if spent solvent mix).[1]

[2] Default to "Halogenated

Organic".

DOT (Transport) Hazard Class
Class 6.1 (Toxic Substances)

or Class 8 (Corrosive).[1][2]

UN Number Generic Assignment

UN 2811 (Toxic solid, organic,

n.o.s.) or UN 3261 (Corrosive

solid, acidic, organic, n.o.s.).[1]

[2]

Note: Always consult your institution's EHS (Environmental Health & Safety) officer for the

specific waste profile number used by your facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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